Cas no 2126162-80-7 (4-Amino-N-methyloxane-4-carboxamide hydrochloride)

• Product Name: 4-Amino-N-methyloxane-4-carboxamide hydrochloride
• CAS No: 2126162-80-7
• MF: C₇H₁₅ClN₂O₂
• MW: 194.659200906754
• CID: 4639236
• Update Time: 2025-06-26

4-Amino-N-methyloxane-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-methyloxane-4-carboxamide hydrochloride
• BKD16280
• 4-amino-N-methyloxane-4-carboxamide;hydrochloride

• Inchi： 1S/C7H14N2O2.ClH/c1-9-6(10)7(8)2-4-11-5-3-7;/h2-5,8H2,1H3,(H,9,10);1H
• InChI Key： ACWZRGLAOYQNSR-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C(NC)=O)(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 64.4

Additional information on 4-Amino-N-methyloxane-4-carboxamide hydrochloride

Introduction to 4-Amino-N-methyloxane-4-carboxamide hydrochloride (CAS No. 2126162-80-7)

4-Amino-N-methyloxane-4-carboxamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2126162-80-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazolidinone class, characterized by a five-membered heterocyclic ring containing nitrogen and oxygen atoms. The presence of an amino group and a carboxamide moiety, further modified by a methyl group on the oxazolidinone ring, imparts unique chemical and biological properties that make it a promising candidate for various therapeutic applications.

The structure of 4-amino-N-methyloxane-4-carboxamide hydrochloride is meticulously designed to interact with biological targets in a specific manner. The oxazolidinone core is known for its ability to form stable complexes with peptides and proteins, which has been exploited in the development of antimicrobial agents and protease inhibitors. The hydrochloride salt form enhances the solubility and bioavailability of the compound, facilitating its use in pharmaceutical formulations.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. 4-Amino-N-methyloxane-4-carboxamide hydrochloride has emerged as a compound of interest due to its structural features that allow for selective binding to key enzymes and receptors involved in these pathways. For instance, studies have suggested that oxazolidinone derivatives can inhibit bacterial protein synthesis by binding to the 30S ribosomal subunit, making them effective against resistant bacterial strains.

One of the most compelling aspects of 4-amino-N-methyloxane-4-carboxamide hydrochloride is its potential in drug discovery and development. The compound's ability to interact with biological targets in a precise manner makes it an attractive scaffold for designing next-generation therapeutics. Researchers have been exploring its efficacy in preclinical models as a potential treatment for various conditions. Notably, preliminary studies have indicated that this compound may exhibit inhibitory activity against certain kinases implicated in tumor growth and progression.

The synthesis of 4-amino-N-methyloxane-4-carboxamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the oxazolidinone ring system. The introduction of the amino and carboxamide functionalities is achieved through carefully selected reagents and reaction conditions to minimize side products.

Quality control and analytical characterization of 4-amino-N-methyloxane-4-carboxamide hydrochloride are critical to ensure its suitability for pharmaceutical use. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm the identity and purity of the compound. These analytical methods provide detailed insights into the molecular structure and chemical properties of the compound, ensuring compliance with regulatory standards.

The pharmacokinetic profile of 4-amino-N-methyloxane-4-carboxamide hydrochloride is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. In vitro studies using cell culture models have provided valuable data on the compound's interaction with human tissues and enzymes. These studies have helped identify key metabolic pathways involved in drug clearance, which can be leveraged to improve drug bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-amino-N-methyloxane-4-carboxamide hydrochloride with greater accuracy before conducting expensive experimental trials. Molecular docking simulations and virtual screening techniques have been used to identify potential binding sites on target proteins. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted efficacy.

The therapeutic potential of 4-amino-N-methyloxane-4-carboxamide hydrochloride extends beyond its antimicrobial properties. Emerging evidence suggests that oxazolidinone derivatives may also play a role in modulating immune responses and inflammatory processes. For example, studies have demonstrated that certain oxazolidinones can inhibit the activity of inflammatory cytokines, making them promising candidates for treating autoimmune diseases.

Given its versatile structural features, 4-amino-N-methyloxane-4-carboxamide hydrochloride has become a focal point for medicinal chemists seeking to develop novel therapeutics. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity to target specific diseases or conditions. This flexibility makes it an invaluable tool in drug discovery pipelines.

The future prospects for 4-amino-N-methyloxane-4-carboxamide hydrochloride appear promising as ongoing research continues to uncover new applications for this compound. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are likely to yield innovative derivatives with enhanced therapeutic properties. As our understanding of biological mechanisms advances, so too will our ability to harness the potential of compounds like this one.